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Compound of Interest

Compound Name: Direct Yellow 50

Cat. No.: B1583531 Get Quote

Direct Yellow 50, also identified by the Colour Index number 29025, is a synthetic diazo dye.

[1] It finds extensive application in the textile industry for dyeing cellulosic fibers such as cotton

and viscose, as well as for coloring paper, leather, and nylon.[1][2] Its utility also extends to

biological research as a staining agent.[3] This guide provides a comprehensive overview of its

chemical properties, synthesis, and relevant experimental protocols for professionals in

research and drug development.

Core Properties and Specifications
Direct Yellow 50 is a water-soluble anionic dye characterized by its red-light yellow hue.[1][4]

Key quantitative data and identifiers are summarized in the table below for ease of reference.
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Property Value Reference

Molecular Formula C₃₅H₂₄N₆Na₄O₁₃S₄ [1][3][5]

Molecular Weight 956.82 g/mol [1][5][6]

CAS Registry Number 3214-47-9 [1][3]

Synonyms

C.I. Direct Yellow 50, Direct

Fast Yellow RS, Direct Yellow

RS, Sirius Light Yellow R

[1][5][7]

Appearance Red-light yellow powder [1][7]

Solubility in Water
60 g/L at 60 °C, 80 g/L at 97

°C
[1][2]

λ-max 402 nm [8]

Synthesis of Direct Yellow 50
The manufacturing process of Direct Yellow 50 involves a multi-step chemical synthesis. The

primary method begins with the diazotization of an aminonaphthalene disulfonic acid, followed

by a coupling reaction with m-toluidine.[1] A more detailed procedure utilizes 2-amino-4,8-

naphthalenedisulfonic acid, m-toluidine, and bis(trichloromethyl) carbonate (triphosgene) as the

raw materials.[9] The process involves nitriding and coupling with m-toluidine, followed by the

condensation of the resulting monoazo dye with triphosgene.[9] The final product is obtained

through salting out, filtration, drying, and crushing.[9]
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Starting Materials
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A simplified workflow for the synthesis of Direct Yellow 50.

Experimental Protocols
Several experimental protocols involving Direct Yellow 50 have been documented, particularly

in the context of environmental remediation and analytical chemistry.

A notable application of experimental protocol is in the study of the degradation and

detoxification of Direct Yellow 50 in aqueous solutions. One such study employed a UVA/TiO₂

nanophotocatalytic process.[10]

Methodology:

Preparation of Dye Solution: A stock solution of Direct Yellow 50 (1000 mg/L) is prepared,

from which standard concentrations ranging from 0.25 to 500 mg/L are made for creating a

calibration curve.[8]

Determination of λ-max: The maximum absorbance wavelength (λ-max) of the dye is

determined using a spectrophotometer, which for Direct Yellow 50 is 402 nm.[8]

Photocatalytic Experiment: The degradation experiments are conducted in a batch reactor.

The effects of initial dye concentration, TiO₂ nanoparticle dosage, reaction time, and pH are
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investigated to find the optimal conditions for degradation.[10]

Detoxification Assessment: A bioassay test using Daphnia magna is employed to assess the

toxicity of the dye solution before and after the degradation process.[10] The biodegradability

index (BOD₅/COD rate) is also used to evaluate the detoxification efficiency.[10]
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Experimental workflow for the photodegradation of Direct Yellow 50.
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Another area of research involves the removal of Direct Yellow 50 from aqueous solutions

using various adsorbents like natural zeolite and functionalized macroporous resins.[4][11]

Methodology:

Batch Adsorption Studies: Experiments are conducted in a batch system to evaluate the

removal efficiency of the adsorbent.[4]

Parameter Optimization: The effects of key parameters such as pH, initial dye concentration,

adsorbent dosage, temperature, and contact time are investigated to determine the optimal

conditions for dye removal.[4]

Isotherm and Kinetic Studies: Adsorption isotherm models (e.g., Langmuir, Freundlich) and

kinetic models are applied to the experimental data to understand the adsorption

mechanism.[4]

Desorption and Regeneration: The reusability of the adsorbent is tested by performing

desorption studies using different eluents.[11]
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Experimental Setup

Optimization
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Workflow for the removal of Direct Yellow 50 using adsorbents.

Applications in Research and Industry
Direct Yellow 50 is predominantly used in the textile industry for dyeing cotton, viscose, silk,

and for direct printing.[1][2] It can also be used for dyeing nylon, leather, paper, and in the

coloration of electrochemical aluminum.[1][2] In a research context, it is considered a useful

dye for biological research purposes.[3] Furthermore, it has applications in the formulation of

water-based inks with color-changing properties upon evaporation.[2]

This technical guide provides a foundational understanding of Direct Yellow 50, its synthesis,

and its behavior in various experimental settings. For researchers and professionals, this
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information can serve as a valuable resource for further investigation and application

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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